Cas no 1704069-57-7 ((3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid)

(3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid is a boronic acid derivative featuring a carbamoyl linkage and a methoxyphenyl substituent. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key intermediate for forming carbon-carbon bonds in synthetic organic chemistry. The methoxy and carbamoyl functional groups enhance its reactivity and selectivity in coupling reactions, making it valuable for constructing complex aromatic frameworks. Its stability under typical reaction conditions and compatibility with various catalysts contribute to its utility in pharmaceutical and materials science research. Proper handling under inert conditions is recommended to preserve its reactivity.

(3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid structure

1704069-57-7 structure

Product Name:(3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid

CAS No:1704069-57-7

MF:C₁₄H₁₄BNO₄

MW:271.076263904572

MDL:MFCD28384307

CID:4613090

Update Time:2025-06-07

(3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-((3-methoxyphenyl)carbamoyl)phenyl)boronic acid
- {3-[(3-methoxyphenyl)carbamoyl]phenyl}boronic acid
- AM88386
- (3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid
- MDL： MFCD28384307
- Inchi： 1S/C14H14BNO4/c1-20-13-7-3-6-12(9-13)16-14(17)10-4-2-5-11(8-10)15(18)19/h2-9,18-19H,1H3,(H,16,17)
- InChI Key： WDLAMKPWOUMLHK-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)NC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 326
Topological Polar Surface Area: 78.8

(3-((3-Methoxyphenyl)carbamoyl)phenyl)boronic acid Pricemore >>

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